Cas no 1429903-76-3 (3-Ethoxy-5-(trifluoromethyl)aniline)

• Product Name: 3-Ethoxy-5-(trifluoromethyl)aniline
• CAS No: 1429903-76-3
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD24038541
• CID: 2083744
• PubChem ID: 69750093
• Update Time: 2025-04-21

3-Ethoxy-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-(trifluoromethyl)aniline
• 3-Ethoxy-5-(trifluoromethyl)benzenamine
• 5868AJ
• SY028825
• KS-8256
• CHEMBL4128535
• BDBM50271395
• XFEACCJUEVBNMH-UHFFFAOYSA-N
• MFCD24038541
• AKOS021315555
• AC4239
• SB77863
• SCHEMBL6352538
• 1429903-76-3
• DB-252461
• CS-0151477

• MDL： MFCD24038541
• Inchi： 1S/C9H10F3NO/c1-2-14-8-4-6(9(10,11)12)3-7(13)5-8/h3-5H,2,13H2,1H3
• InChI Key： XFEACCJUEVBNMH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)OCC)N)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes